Cas no 18731-19-6 (2,6-Dimethylquinazolin-4(3H)-one)

2,6-Dimethylquinazolin-4(3H)-one is a heterocyclic organic compound featuring a quinazolinone core structure with methyl substituents at the 2 and 6 positions. This compound is of interest in medicinal and synthetic chemistry due to its potential as a building block for biologically active molecules. Its rigid fused-ring system and functional group compatibility make it a versatile intermediate for the development of pharmaceuticals, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of the carbonyl group at the 4-position enhances its reactivity, enabling further derivatization. Its well-defined structure and stability under standard conditions contribute to its utility in research and industrial applications.
2,6-Dimethylquinazolin-4(3H)-one structure
18731-19-6 structure
Product Name:2,6-Dimethylquinazolin-4(3H)-one
CAS No:18731-19-6
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD11043864
CID:134920
PubChem ID:135526856
Update Time:2025-06-07

2,6-Dimethylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylquinazolin-4(1H)-one
    • 2,6-dimethyl-1H-quinazolin-4-one
    • 2,6-dimethyl-4(3H)-Quinazolinone
    • 4(3H)-Quinazolinone,2,6-dimethyl-
    • 2,5-DIMETHOXY-4-IODOBENZALDEHYDE
    • 2,6-dimethyl-3,4-dihydroquinazolin-4-one
    • 2,6-dimethyl-3H-quinazolin-4-one
    • 3,4-dihydro-2,6-dimethyl-4-oxoquinazoline
    • 3,4-dihydro-2,6-dimethylquinazolin-4-one
    • Raltitrexed Impurity 2
    • 2,6-Dimethyl-4(1H)-quinazolinone
    • 2,6-DIMETHYL-3H-QUINAZOLINE-4-ONE
    • 2,6-DIMETHYLQUINAZOLIN-4(3H)-ONE
    • 2,6-DIMETHYLQUINAZOLIN-4-OL
    • ZCWWTKGVCYRGQZ-UHFFFAOYSA-N
    • 2,6-Dimethyl-4[3H]-quinazolinone
    • 2,6-Dimethyl-quinazolin-4-ol
    • 4(3H)-Quinazolinone, 2,6-dimethyl-
    • Jsp003838
    • 4-Hydroxy-2,6-dimethylquinazoline
    • AR3680
    • CS-0103676
    • AB62870
    • 18731-19-6
    • AKOS006222523
    • 3,4-dihydro-2,6dimethyl-4-oxoquinazoline
    • SCHEMBL8284883
    • AS-45661
    • AMY37882
    • FT-0740119
    • SCHEMBL7263029
    • Raltitrexed Intermediates
    • W13400
    • A907643
    • MFCD11043864
    • DTXSID30344828
    • s10127
    • CHEMBL105449
    • AKOS015911975
    • DB-065603
    • 2,6-Dimethylquinazolin-4(3H)-one
    • MDL： MFCD11043864
    • Inchi： 1S/C10H10N2O/c1-6-3-4-9-8(5-6)10(13)12-7(2)11-9/h3-5H,1-2H3,(H,11,12,13)
    • InChI Key： ZCWWTKGVCYRGQZ-UHFFFAOYSA-N
    • SMILES： O=C1C2C=C(C)C=CC=2N=C(C)N1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 330 ºC
  • Boiling Point: 336.6°C at 760 mmHg
  • Flash Point: 157.4 °C
  • Solubility: Very slightly soluble (0.73 g/l) (25 º C),
  • PSA: 46.01000
  • LogP: 1.95220

2,6-Dimethylquinazolin-4(3H)-one Security Information

2,6-Dimethylquinazolin-4(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dimethylquinazolin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-250mg
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
250mg
 204CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-100mg
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
100mg
 92CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-1g
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
1g
 540.0CNY 2021-07-14
AstaTech
AR3680-0.25/G
2,6-DIMETHYLQUINAZOLIN-4(3H)-ONE
 18731-19-6 95%
0.25g
 $17 2023-09-15
AstaTech
AR3680-1/G
2,6-DIMETHYLQUINAZOLIN-4(3H)-ONE
 18731-19-6 95%
1g
 $47 2023-09-15
AstaTech
AR3680-5/G
2,6-DIMETHYLQUINAZOLIN-4(3H)-ONE
 18731-19-6 95%
5g
 $147 2023-09-15
Chemenu
CM142449-5g
2,6-dimethylquinazolin-4(1H)-one
 18731-19-6 95%
5g
 $333 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-5g
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
5g
 1890.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-50mg
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
50mg
 58.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UZ765-200mg
2,6-Dimethylquinazolin-4(3H)-one
 18731-19-6 98%
200mg
 140.0CNY 2021-07-14

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